2,5-Bis[[(trans-4-pentylcyclohexyl)carbonyl]oxy]benzoic acid

Specification

• Molecular Formula: C31H46O6
• Molecular Weight: 514.7 g/mol
• IUPAC Name: 2,5-bis[(4-pentylcyclohexanecarbonyl)oxy]benzoic acid
• Standard InChI: InChI=1S/C31H46O6/c1-3-5-7-9-22-11-15-24(16-12-22)30(34)36-26-19-20-28(27(21-26)29(32)33)37-31(35)25-17-13-23(14-18-25)10-8-6-4-2/h19-25H,3-18H2,1-2H3,(H,32,33)
• Standard InChI Key: LWNPBGLLPFYOPY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1CCC(CC1)C(=O)OC2=CC(=C(C=C2)OC(=O)C3CCC(CC3)CCCCC)C(=O)O

Introduction

Synthesis and Preparation

The synthesis of 2,5-Bis[[(trans-4-pentylcyclohexyl)carbonyl]oxy]benzoic acid typically involves the esterification of benzoic acid with trans-4-pentylcyclohexanol in the presence of a catalyst. This process can be carried out under various conditions, such as using acid catalysts like sulfuric acid or p-toluenesulfonic acid, and may require purification steps to achieve high purity.

Applications and Potential Uses

While specific applications of 2,5-Bis[[(trans-4-pentylcyclohexyl)carbonyl]oxy]benzoic acid are not well-documented, compounds with similar structures are often explored for their potential in pharmaceuticals, materials science, and as intermediates in organic synthesis. The unique structure of this compound could provide interesting properties for drug development or as a building block in polymer chemistry.

Research Findings and Challenges

Detailed research findings on the biological activity, toxicity, or specific applications of 2,5-Bis[[(trans-4-pentylcyclohexyl)carbonyl]oxy]benzoic acid are currently lacking. Further studies would be necessary to explore its potential uses and properties fully. Challenges in researching this compound include the limited availability of detailed chemical and biological data, which hinders comprehensive analysis and application development.

Note:

Given the limited availability of specific research on 2,5-Bis[[(trans-4-pentylcyclohexyl)carbonyl]oxy]benzoic acid, this article provides a general overview based on the compound's chemical structure and potential applications. Further research is needed to provide detailed insights into its properties and uses.